Cas no 1250166-74-5 (3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol
• CAS No: 1250166-74-5
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5177709
• PubChem ID: 62134724
• Update Time: 2025-05-20

3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-fluoro-2-methylphenyl)methyl]amino}propan-1-ol
• 3-((4-Fluoro-2-methylbenzyl)amino)propan-1-ol
• 1-Propanol, 3-[[(4-fluoro-2-methylphenyl)methyl]amino]-
• 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C11H16FNO/c1-9-7-11(12)4-3-10(9)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key： XPEBLAHPVOHPKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CNCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol

Professional Introduction to Compound with CAS No 1250166-74-5 and Product Name: 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol

The compound with the CAS number 1250166-74-5 and the product name 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoro-substituted aromatic ring and an amine functional group makes it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

Recent advancements in the pharmaceutical industry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can significantly alter the pharmacokinetic properties of a drug, including its bioavailability, metabolic stability, and binding affinity. In the case of 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol, the 4-fluoro-2-methylphenyl moiety is particularly noteworthy. This substituent not only enhances the compound's lipophilicity but also improves its interaction with biological targets, making it a valuable building block for the synthesis of novel therapeutic agents.

The amine functional group in the molecular structure of this compound plays a crucial role in its reactivity and potential biological activity. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. These properties make 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol a versatile intermediate in organic synthesis, particularly in the development of peptidomimetics and small molecule inhibitors.

Current research in medicinal chemistry has demonstrated that compounds containing both fluorine and amine groups exhibit enhanced binding affinity to biological receptors. This is particularly relevant in the development of drugs targeting neurological disorders, where precise receptor interaction is critical for efficacy. The structural features of 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol align well with these requirements, making it a promising candidate for further investigation.

One of the most exciting applications of this compound is in the field of oncology. Fluorinated aromatic compounds have shown great promise as anticancer agents due to their ability to interfere with key cellular processes such as DNA replication and cell signaling. The fluoro-substituted aromatic ring in 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol suggests that it may possess similar properties, making it a potential candidate for the development of novel chemotherapeutic agents.

In addition to its pharmaceutical applications, this compound also has potential uses in agrochemicals and material science. The unique chemical structure of 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol makes it a valuable intermediate for synthesizing various functional materials, including polymers and specialty chemicals. The ability to modify its structure through different synthetic pathways allows researchers to tailor its properties for specific applications.

The synthesis of 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol involves several key steps that highlight the importance of modern synthetic methodologies. The introduction of the fluoro-substituent requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the amine functional group necessitates careful selection of reagents and catalysts to achieve optimal results. These challenges underscore the need for advanced synthetic techniques and expertise in organic chemistry.

Recent studies have also explored the use of computational methods to predict the biological activity of fluorinated compounds like 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol. Molecular modeling techniques have enabled researchers to simulate how these compounds interact with biological targets at a molecular level, providing valuable insights into their potential therapeutic effects. These computational approaches are increasingly being integrated into drug discovery pipelines, accelerating the development of new drugs.

The safety profile of this compound is another critical aspect that has been extensively studied. While preliminary data suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its safety profile. This includes evaluating its potential side effects, interactions with other drugs, and long-term effects on human health. Comprehensive toxicological studies are essential before it can be considered for clinical use.

In conclusion, 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol (CAS No 1250166-74-5) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development, oncology, agrochemicals, and material science. Its unique structural features, including the presence of a fluoro-substituted aromatic ring and an amine functional group, make it a promising candidate for further exploration. Continued research into its synthesis, biological activity, and safety profile will be crucial in unlocking its full potential as a therapeutic agent.